Cas no 1565-74-8 ((R)-(+)-1-Phenyl-1-propanol)

(R)-(+)-1-Phenyl-1-propanol structure
(R)-(+)-1-Phenyl-1-propanol structure
Product Name:(R)-(+)-1-Phenyl-1-propanol
CAS No:1565-74-8
MF:C9H12O
MW:136.190982818604
MDL:MFCD00064279
CID:83787
PubChem ID:640199
Update Time:2025-04-18

(R)-(+)-1-Phenyl-1-propanol Chemical and Physical Properties

Names and Identifiers

    • R(+)-1-phenyl-1-propanol
    • (R)-(+)-1-Phenyl-1-propanol
    • (R)-(+)-alpha-Ethylbenzyl alcohol
    • (1R)-1-phenylpropan-1-ol
    • (R)-(+)-α-Ethylbenzyl Alcohol
    • (+)-(alphaR)-alpha-Ethylbenzenemethanol
    • (+)-1-Phenyl-1-propanol
    • (+)-1-Phenylpropanol
    • (+)-1-Phenylpropyl alcohol
    • (+)-alpha-Ethylbenzyl alcohol
    • (+)-alpha-Phenylpropanol
    • (R)-(+)-alpha-Ethylbenzenemethanol
    • (R)-(+)-alpha-Hydroxypropylbenzene
    • (R)-1-Phenyl-1-propanol
    • (R)-1-Phenylpropanol
    • (R)-Phenylethylcarbinol
    • (R)-alpha-Ethylbenzenemethanol
    • (R)-alpha-Ethylbenzyl alcohol
    • (R)-alpha-Hydroxypropylbenzene
    • (R)-1-phenylpropan-1-ol
    • (R)-1-phenyl-propanol
    • DYUQAZSOFZSPHD-SECBINFHSA-N
    • R-(+)-1-Phenylpropanol
    • 1-Phenyl-1-propanol #
    • (R)-1-phenyl-1propanol
    • (R)-(+)-
    • A-Ethylbenzyl alcohol
    • Benzenemethanol, a-ethyl-, (aR)-
    • EN300-2527978
    • (r)-1-phenyl-propan-1-ol
    • (R)-(+)-1-Phenyl-1-propano
    • P1930
    • AKOS012536058
    • CS-W017753
    • A883567
    • (R)-(+)-1-Phenyl-1-propanol, 99%
    • MFCD00064279
    • J-009314
    • SCHEMBL539164
    • 1565-74-8
    • T71858
    • BS-15991
    • MDL: MFCD00064279
    • Inchi: 1S/C9H12O/c1-2-9(10)8-6-4-3-5-7-8/h3-7,9-10H,2H2,1H3/t9-/m1/s1
    • InChI Key: DYUQAZSOFZSPHD-SECBINFHSA-N
    • SMILES: O[C@@H](C1C=CC=CC=1)CC
    • BRN: 2041555

Computed Properties

  • Exact Mass: 136.08900
  • Monoisotopic Mass: 136.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 84.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.993 g/mL at 20 °C(lit.)
  • Boiling Point: 105°C/15mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:194°F
    Degrees Celsius:90°C
  • Refractive Index: n20/D 1.5196(lit.)
  • Solubility: Slightly soluble (9.3 g/l) (25 º C),
  • PSA: 20.23000
  • LogP: 2.13000
  • Solubility: Not determined
  • Optical Activity: [α]20/D +48°, c = 2.25 in hexane

(R)-(+)-1-Phenyl-1-propanol Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P210-P264-P270-P280-P301+P312+P330-P403+P235-P501
  • Hazardous Material transportation number:UN 2810 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S36/37
  • RTECS:DO5470000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22
  • Safety Term:S36/37
  • Storage Condition:Store below +30°C.

(R)-(+)-1-Phenyl-1-propanol Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

(R)-(+)-1-Phenyl-1-propanol Pricemore >>

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(R)-(+)-1-Phenyl-1-propanol Production Method

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